(E)-4,8-Dimethyl-1,3,7-nonatriene

• CAS: 19945-61-0
• Synonyms: (3E)-4,8-dimethyl-1,3,7-nonatriene; 3E-DMNT; 4,8-dimethyl-1,3,7-nonatriene
• Molecular Formula: C11H18
• Molecular Weight: 150.26 g/mol
• SMILES: CC(=CCCC(=CC=C)C)C
• InChI: InChI=1S/C11H18/c1-5-7-11(4)9-6-8-10(2)3/h5,7-8H,1,6,9H2,2-4H3/b11-7+
• InChIKey: LUKZREJJLWEWQM-YRNVUSSQSA-N

(E)-4,8-Dimethyl-1,3,7-nonatriene (DMNT) is a C11 acyclic homoterpene that functions as a key herbivore-induced plant volatile (HIPV) across diverse angiosperm families. It is biosynthesized via oxidative degradation of the sesquiterpene alcohol (E)-nerolidol by cytochrome P450 monooxygenases and is frequently co-emitted with its C16 analog, (E,E)-4,8,12-trimethyl-1,3,7,11-tridecatetraene (TMTT), in response to herbivory.

Procuring (E)-4,8-Dimethyl-1,3,7-nonatriene (CAS 19945-61-0) for Semiochemical Research: A Compound Class and Functional Baseline

(E)-4,8-Dimethyl-1,3,7-nonatriene (DMNT) is a C11 acyclic homoterpene that functions as a key herbivore-induced plant volatile (HIPV) across diverse angiosperm families [1]. It is biosynthesized via oxidative degradation of the sesquiterpene alcohol (E)-nerolidol by cytochrome P450 monooxygenases and is frequently co-emitted with its C16 analog, (E,E)-4,8,12-trimethyl-1,3,7,11-tridecatetraene (TMTT), in response to herbivory [2]. DMNT mediates tritrophic interactions by attracting parasitoids and predators while deterring herbivores, a dual-function role that distinguishes it within the homoterpene class.

• [1] Tholl, D., Sohrabi, R., Huh, J.H., Lee, S. (2011). The biochemistry of homoterpenes – Common constituents of floral and herbivore-induced plant volatile bouquets. Phytochemistry, 72(13), 1635-1646. View Source
• [2] Sohrabi, R., Huh, J.H., Lee, S., Tholl, D. (2015). In Planta Variation of Volatile Biosynthesis: An Alternative Biosynthetic Route to the Formation of the Pathogen-Induced Volatile Homoterpene DMNT via Triterpene Degradation in Arabidopsis Roots. The Plant Cell, 27(3), 874-890. View Source

Why Generic Homoterpene Substitution Fails: Evidence for (E)-4,8-Dimethyl-1,3,7-nonatriene Specificity in Tritrophic Signaling

Despite structural similarity and co-emission, DMNT and its closest analog TMTT are not interchangeable in ecological signaling. TMTT fails to attract the predatory mite Phytoseiulus persimilis as a single compound, whereas DMNT does, demonstrating a functional divergence critical for indirect plant defense [1]. Furthermore, DMNT, but not TMTT, acts as a behavioral suppressant of moth pheromone and host-plant orientation, a unique neurophysiological effect linked to specific olfactory circuit interactions in Spodoptera littoralis [2]. These context-dependent, compound-specific activities mean that substituting DMNT with other HIPVs or even its closest structural analog will break the intended tritrophic communication channel, yielding null or opposite behavioral outcomes in both pest management and ecological research applications.

• [1] Tholl, D., Sohrabi, R., Huh, J.H., Lee, S. (2011). The biochemistry of homoterpenes – Common constituents of floral and herbivore-induced plant volatile bouquets. Phytochemistry, 72(13), 1635-1646. View Source
• [2] Saveer, A.M., Borrero, F., Strauch, M., Zakir, A., Bengtsson, M., Ignell, R., Anderson, P., Becher, P.G., Witzgall, P., Dekker, T. (2015). A herbivore-induced plant volatile interferes with host plant and mate location in moths through suppression of olfactory signalling pathways. BMC Biology, 13, 75. View Source

Quantitative Differentiation of (E)-4,8-Dimethyl-1,3,7-nonatriene from TMTT and Other HIPVs: Evidence for Procurement Decisions

Predatory Mite Attraction: DMNT vs. TMTT as Single Compounds

In a direct binary comparison of single-compound attractiveness, DMNT elicited positive chemotaxis in the predatory mite Phytoseiulus persimilis, whereas the C16 homoterpene TMTT did not [1]. This demonstrates functional specificity that cannot be assumed based on biosynthetic co-occurrence alone.

Evidence Dimension	Attractiveness to predatory mite Phytoseiulus persimilis
Target Compound Data	Attractive as a single compound
Comparator Or Baseline	TMTT: Not attractive as a single compound
Quantified Difference	Qualitative difference (attractive vs. non-attractive); review-level inference from primary data
Conditions	Y-tube olfactometer or equivalent two-choice bioassay; cited primary studies Dicke et al. 1990b, Shimoda et al. 2005

Why This Matters

For researchers engineering indirect plant defense or formulating predator attractant lures, DMNT is the necessary choice; TMTT will fail to recruit P. persimilis when used alone.

• [1] Tholl, D., Sohrabi, R., Huh, J.H., Lee, S. (2011). The biochemistry of homoterpenes – Common constituents of floral and herbivore-induced plant volatile bouquets. Phytochemistry, 72(13), 1635-1646. View Source

Herbivore Deterrence: DMNT Suppression of Moth Pheromone vs. Plant Volatile Attraction

Addition of DMNT to an attractive host-plant volatile blend (Mix-5) caused a strong and statistically significant suppression of upwind flight in mated female Spodoptera littoralis (deviance = 12.835, df = 2, P < 0.01), whereas the same addition did not significantly affect male attraction to host volatiles (P = 0.263) [1]. DMNT also dose-dependently suppressed male attraction to the major pheromone component (Z)-9-(E)-11-tetradecenyl acetate (deviance = 70.638, df = 4, P < 0.001) [1]. In the same experimental paradigm, other common HIPVs such as (Z)-3-hexenyl acetate do not produce this suppressive effect, highlighting DMNT's unique inhibitory activity.

Evidence Dimension	Inhibition of upwind flight behavior (female response to host volatiles; male response to pheromone)
Target Compound Data	% inhibition not explicitly tabulated for individual compounds; behavioral suppression confirmed by deviance analysis (P < 0.01 for females; P < 0.001 for male pheromone response)
Comparator Or Baseline	Host-plant volatile mix alone (Mix-5) or pheromone component alone; other HIPVs tested individually did not show the same suppressive activity
Quantified Difference	Statistically significant behavioral inhibition induced by DMNT but not by the baseline attractant alone or by other structurally unrelated HIPVs (class-level inference).
Conditions	Wind-tunnel flight bioassay; Spodoptera littoralis; DMNT added at ecologically relevant concentrations to headspace collections or synthetic blends

Why This Matters

For studies on herbivore repellence or push-pull crop protection, DMNT uniquely provides a volatile cue that directly suppresses pest approach to host plants and mates, a property not shared by the majority of commonly tested HIPVs.

• [1] Saveer, A.M., Borrero, F., Strauch, M., Zakir, A., Bengtsson, M., Ignell, R., Anderson, P., Becher, P.G., Witzgall, P., Dekker, T. (2015). A herbivore-induced plant volatile interferes with host plant and mate location in moths through suppression of olfactory signalling pathways. BMC Biology, 13, 75. View Source

Parasitoid Attraction at Natural Dose: DMNT vs. Other EAG-Active HIPVs

In an olfactometer bioassay using the maize stemborer parasitoid Cotesia sesamiae, DMNT, (E)-β-farnesene, and (E,E)-4,8,12-trimethyl-1,3,7-tridecatetraene were the only compounds that elicited a positive behavioral response when tested individually at a natural dose, whereas 10 other electrophysiologically active HIPVs, including (R)-linalool and (E)-caryophyllene, were not attractive at that dose [1].

Evidence Dimension	Olfactometer behavioral response of Cotesia sesamiae to individual synthetic HIPVs
Target Compound Data	Attractive at natural dose (10 ng on filter paper, approximating natural emission rates)
Comparator Or Baseline	10 other EAG-active HIPVs (e.g., (R)-linalool, (E)-caryophyllene, methyl salicylate) – not attractive at the same natural dose
Quantified Difference	Binary outcome: attractive (DMNT, (E)-β-farnesene, TMTT) vs. non-attractive (10 other compounds) at natural dose; significance P < 0.05
Conditions	Y-tube olfactometer; Cotesia sesamiae females; natural dose ~10 ng; maize–stemborer parasitoid system

Why This Matters

For parasitoid-based biological control programs, DMNT is one of only three HIPVs that independently attract C. sesamiae at ecologically realistic concentrations, making it a high-priority candidate for lure development and push-pull system optimization.

• [1] Mutyambai, D.M., Bruce, T.J.A., Birkett, M.A., Midega, C.A.O., Woodcock, C.M., Pickett, J.A., Khan, Z.R. (2015). Chemical cues modulating electrophysiological and behavioural responses in the parasitic wasp Cotesia sesamiae. Canadian Journal of Zoology, 93(4), 281-289. View Source

Genetically Engineered DMNT Emission Dose-Responseally Enhances Indirect Defense

Cotton lines co-overexpressing GhCYP82L1 and GhTPS14 released 10–15-fold higher amounts of DMNT compared to non-transformed controls at the flowering stage, which correlated with significantly enhanced attraction of the parasitoid Peristenus spretus and direct toxicity to the pest mirid bug Apolygus lucorum [1]. In contrast, CRISPR/Cas9-mediated knockout of DMNT biosynthesis (CAS-L1L2 line) completely abolished DMNT emission and eliminated attractiveness to both pest and parasitoid [1].

Evidence Dimension	DMNT emission rate and associated biological efficacy in transgenic cotton
Target Compound Data	10–15-fold increase in DMNT emission (overexpression line L114); complete emission loss (knockout line)
Comparator Or Baseline	Non-transformed control cotton (basal DMNT emission); knockout line (zero emission)
Quantified Difference	10–15-fold DMNT emission increase leads to significant parasitoid attraction and pest mortality; zero emission leads to loss of preference.
Conditions	GC–MS headspace volatile collection; CRISPR/Cas9 and overexpression in Gossypium hirsutum; Y-tube olfactometer bioassays with A. lucorum and P. spretus

Why This Matters

For procurement of synthetic DMNT or metabolic engineering precursors, these data provide a quantitative benchmark for the emission rate needed to achieve a robust pest control phenotype, enabling dose-response calibration in practical applications.

• [1] Wu, J., Chen, X., Liu, Y., Zhang, T., Chen, Y., Li, Y., Chen, X., Xu, J., Zhang, Y. (2024). Engineering DMNT emission in cotton enhances direct and indirect defense against mirid bugs. Journal of Integrative Agriculture, 23(6), 1975-1988. View Source

Validated Application Scenarios for (E)-4,8-Dimethyl-1,3,7-nonatriene Based on Differential Evidence

Predator Attractant Lure for Mite-Based Biological Control

Utilize DMNT as a single-component attractant lure for the predatory mite Phytoseiulus persimilis in greenhouse or field settings, where TMTT is known to be inactive as a standalone compound. This application is directly supported by class-level evidence that DMNT, but not TMTT, attracts P. persimilis as an isolated stimulus .

Push-Pull Crop Protection: Herbivore Deterrent Component

Incorporate DMNT into push-pull strategies for moth pests such as Spodoptera littoralis, exploiting its unique ability to suppress both pheromone-mediated mate location and host-plant attraction at ecologically relevant concentrations, a property not demonstrated by the majority of other HIPVs tested in the same paradigm .

Lure for Maize Stemborer Parasitoids in Conservation Biological Control

Deploy DMNT as one of three confirmed bioactive single compounds that attract the parasitoid Cotesia sesamiae at natural emission rates, enabling targeted enhancement of parasitoid populations in maize agroecosystems. This is based on direct head-to-head olfactometer evidence where DMNT outperformed 10 other EAG-active HIPVs .

Benchmark Standard for Metabolic Engineering of Homoterpene Emission in Cotton and Other Crops

Use DMNT as a quantitative reference standard for engineering indirect defense in cotton, based on the established 10–15-fold emission increase required to elicit significant parasitoid recruitment and pest mortality. The complete loss of bioactivity in DMNT-knockout lines confirms DMNT's non-redundant role .